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Compound of Interest

Compound Name: Adipate(1-)

Cat. No.: B1229196 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

adipate(1-), the conjugate base of adipic acid, commonly found in laboratory settings as

various adipate salts. The procedures outlined are intended for researchers, scientists, and

drug development professionals to ensure safe and compliant disposal of adipate-containing

waste streams.

Adipate(1-) is the anionic form of adipic acid, a dicarboxylic acid. Salts of adipic acid, such as

sodium adipate and potassium adipate, are often used as acidity regulators.[1] While adipic

acid itself is a weak acid, and its salts are generally considered non-hazardous, proper disposal

is crucial to maintain laboratory safety and environmental compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to wear appropriate Personal

Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. Ensure that a

safety shower and eyewash station are readily accessible.

Key Safety Considerations:

Consult Safety Data Sheets (SDS): Always refer to the specific SDS for the adipate

compound in use for detailed hazard information.

Avoid Inhalation and Contact: Minimize the generation of dust or aerosols. Avoid contact with

eyes, skin, and clothing.
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Spill Management: In case of a spill, absorb the material with an inert substance (e.g.,

vermiculite, sand) and place it in a designated, labeled container for chemical waste.

Data on Adipic Acid and Its Salts
The following table summarizes key quantitative data for adipic acid, the parent compound of

adipate(1-). This information is critical for understanding its chemical behavior during disposal.

Property Value Reference

Chemical Formula C₆H₁₀O₄ [1]

Molar Mass 146.14 g/mol [1]

pKa₁ 4.41 [1]

pKa₂ 5.41 [1]

Solubility in Water 24 g/L at 25 °C (for adipic acid) [1]

pH of Adipic Acid (1mM) 3.74 [2]

pH of Adipic Acid (10mM) 3.22 [2]

pH of Adipic Acid (100mM) 2.71 [2]

Note: Adipate(1-) is the salt form, and its solutions in water with a strong base cation (like Na⁺

or K⁺) will be slightly alkaline due to hydrolysis.

Disposal Protocol for Adipate(1-) Waste
The appropriate disposal method for adipate(1-) waste depends on its concentration, volume,

and the presence of other hazardous materials. The following protocol provides a step-by-step

decision-making process for laboratory-scale waste.

Step 1: Waste Characterization

Identify Contaminants: Determine if the adipate(1-) waste is mixed with any other chemicals,

particularly heavy metals, toxic organic solvents, or other regulated hazardous materials.
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Determine Concentration: Estimate the concentration of the adipate salt in the aqueous

solution.

Step 2: Segregation of Waste Streams

Contaminated Adipate Waste: If the waste is mixed with hazardous substances, it must be

treated as hazardous waste. Do not attempt to neutralize or dispose of it via the sanitary

sewer. Collect it in a clearly labeled, sealed, and compatible waste container.

Uncontaminated Adipate Waste: If the waste contains only adipate salts (e.g., sodium

adipate, potassium adipate) in an aqueous solution, proceed to Step 3.

Step 3: Disposal of Uncontaminated Adipate Waste

For Concentrated Solutions (>5% w/v) or Solid Adipate Salts:

Do not dispose of directly down the drain.

Collect in a designated, labeled waste container for non-hazardous chemical waste.

Arrange for pickup and disposal by a licensed chemical waste management company.

For Dilute Aqueous Solutions (<5% w/v):

Neutralization: Check the pH of the solution. Adipate salt solutions may be slightly basic. If

the pH is outside the acceptable range for your local wastewater treatment authority

(typically between 6.0 and 9.0), neutralize it.

If the solution is basic, add a dilute acid (e.g., 1M HCl) dropwise while stirring and

monitoring the pH.

If the solution is acidic, add a dilute base (e.g., 1M NaOH) dropwise while stirring and

monitoring the pH.

Drain Disposal: Once neutralized, dilute the solution with at least 20 parts of water and

flush it down the sanitary sewer. This should be done in accordance with local regulations.

Always check with your institution's environmental health and safety department before

drain disposal of any chemical.
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Visualization of Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

adipate(1-) waste.
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Start: Adipate(1-) Waste

Step 1: Characterize Waste
(Identify Contaminants & Concentration)

Is the waste contaminated
 with hazardous materials?

Collect in Labeled
 Hazardous Waste Container

Yes

Uncontaminated Adipate Waste

No

Dispose via Licensed
 Waste Management Company

End of Procedure

Is concentration > 5% w/v
 or is it a solid?

Collect in Labeled Non-Hazardous
 Chemical Waste Container

Yes

Dilute Aqueous Solution (<5% w/v)

No

Step 2: Check pH

Is pH within local
 acceptable range (e.g., 6-9)?

Step 3: Neutralize with
 dilute acid or base

No

Step 4: Dilute with 20 parts water
 and flush down sanitary sewer

Yes

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Adipate(1-) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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